Cas no 1105210-10-3 (4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(pyridin-3-yl)butanamide)

• Product Name: 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(pyridin-3-yl)butanamide
• CAS No: 1105210-10-3
• MF: C₁₅H₁₇N₅O₂S
• MW: 331.392781019211
• CID: 5908755
• PubChem ID: 42173128
• Update Time: 2025-07-21

4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(pyridin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-pyridin-3-ylbutanamide
• F5248-0086
• 4-((6-acetamidopyridazin-3-yl)thio)-N-(pyridin-3-yl)butanamide
• 1105210-10-3
• 4-[(6-acetamidopyridazin-3-yl)sulfanyl]-N-(pyridin-3-yl)butanamide
• AKOS024502514
• VU0638682-1
• 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(pyridin-3-yl)butanamide

• Inchi： 1S/C15H17N5O2S/c1-11(21)17-13-6-7-15(20-19-13)23-9-3-5-14(22)18-12-4-2-8-16-10-12/h2,4,6-8,10H,3,5,9H2,1H3,(H,18,22)(H,17,19,21)
• InChI Key： DRPPHKPZBFOSNV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CN=C1)(=O)CCCSC1=NN=C(NC(=O)C)C=C1

Computed Properties

• Exact Mass: 331.11029598g/mol
• Monoisotopic Mass: 331.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 122Ų

Additional information on 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(pyridin-3-yl)butanamide

Comprehensive Overview of 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(pyridin-3-yl)butanamide (CAS No. 1105210-10-3)

In the realm of pharmaceutical and biochemical research, 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(pyridin-3-yl)butanamide (CAS No. 1105210-10-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridazine and pyridine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly intrigued by its sulfanyl linker and acetamido group, which contribute to its structural versatility and binding affinity.

The compound's molecular formula and structural features make it a candidate for targeting specific enzyme inhibitors or receptor modulators. Recent studies have highlighted its relevance in kinase inhibition, a hot topic in oncology and inflammatory disease research. With the growing demand for precision medicine, 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(pyridin-3-yl)butanamide is being scrutinized for its potential to address unmet medical needs.

One of the most frequently asked questions in AI-driven drug discovery platforms is: "What are the bioactive properties of pyridazine derivatives?" This compound's sulfanyl-butanamide backbone aligns with such inquiries, as it exhibits promising pharmacokinetic profiles in preclinical models. Its solubility and stability under physiological conditions further enhance its appeal for lead optimization in medicinal chemistry.

From a synthetic chemistry perspective, the compound's CAS No. 1105210-10-3 serves as a critical identifier for researchers sourcing high-purity materials. The acetamidopyridazin segment is often discussed in forums dedicated to heterocyclic compound synthesis, where experts debate optimal reaction conditions and yield improvement strategies. This reflects the broader trend of automated synthesis and high-throughput screening in modern labs.

Environmental and green chemistry advocates may also find this compound noteworthy. Its potential for low-toxicity intermediates in multi-step syntheses aligns with the industry's shift toward sustainable practices. As computational chemistry tools like molecular docking gain traction, 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(pyridin-3-yl)butanamide is increasingly modeled for structure-activity relationships (SAR) studies.

In summary, 4-(6-acetamidopyridazin-3-yl)sulfanyl-N-(pyridin-3-yl)butanamide represents a convergence of cutting-edge research and practical applications. Its CAS No. 1105210-10-3 ensures traceability in scientific literature, while its structural complexity fuels innovation in drug design. As the scientific community continues to explore its therapeutic potential, this compound remains a focal point for interdisciplinary collaboration.